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Compound of Interest

Compound Name: Rhenium heptasulfide

Cat. No.: B1220237 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Rhenium heptasulfide (Re₂S₇), including detailed personal protective equipment

(PPE) requirements, operational plans for handling and storage, and proper disposal protocols.

Adherence to these guidelines is critical due to the compound's potential health hazards.

Hazard Summary and Personal Protective
Equipment (PPE)
Rhenium heptasulfide is a black powder that is sensitive to air and can ignite upon heating.[1]

While the toxicological properties of this material have not been fully investigated, it is known to

be an irritant and potentially toxic.[2][3] It may cause skin and eye irritation, and is considered

toxic if swallowed or inhaled.[3][4] Furthermore, it is harmful to aquatic life with long-lasting

effects.[3][4]

Proper selection and use of PPE are the first line of defense against exposure. The following

table summarizes the required PPE for handling Rhenium heptasulfide.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2]

Skin Protection Protective Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2] Nitrile or other

chemically resistant gloves are

recommended.

Lab Coat/Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2] A lab coat should

be worn at all times. For larger

quantities, a chemical-resistant

apron or suit may be

necessary.

Respiratory Protection Respirator

Follow OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.[2] A

NIOSH/MSHA approved

respirator should be used if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or if handling

in a poorly ventilated area.[2]

[5]
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Operational Plan: Step-by-Step Handling and
Storage Procedures
Safe handling and storage are crucial to minimize risk. Rhenium heptasulfide should be

handled under an inert atmosphere, such as nitrogen, to prevent reaction with air.[2]

Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2] The work area, such as a fume hood or glovebox, should be clean and

prepared for the procedure.

Engineering Controls: Always use this material within a well-ventilated area.[2] A fume hood

is recommended to control airborne dust.[5]

Weighing and Transfer: Conduct all weighing and transfer operations in a fume hood or

glovebox to minimize dust generation and accumulation.[2] Use appropriate tools (e.g.,

spatulas) to handle the powder.

During Operation: Avoid breathing dust, vapor, mist, or gas.[2] Avoid contact with eyes, skin,

and clothing.[2] Keep the container tightly closed when not in use.[2]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[2][4] Clean the

work area to remove any residual dust.

Storage Protocol:

Store in a tightly closed container.[2]

Keep under a nitrogen blanket or in an inert atmosphere.[2]

Store in a cool, dry, well-ventilated area away from incompatible substances such as

oxidizing agents.[2]

Do not expose to air.[2]
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Proper disposal of Rhenium heptasulfide is essential to prevent environmental contamination

and ensure regulatory compliance.

Waste Collection:

Segregation: Collect all Rhenium heptasulfide waste, including contaminated PPE and

cleaning materials, in a dedicated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "Rhenium heptasulfide."

Disposal Procedure:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal laws and regulations.[4]

Do not dispose of down the drain or in regular trash.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1220237?utm_src=pdf-body
https://www.benchchem.com/product/b1220237?utm_src=pdf-body
https://www.benchchem.com/product/b1220237?utm_src=pdf-body
https://www.echemi.com/sds/rhenium-heptasulfide-pd180521114334.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Measures

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[2]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[2]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[2]

Logical Workflow for Handling Rhenium
Heptasulfide
The following diagram illustrates the key steps and decision points for safely handling

Rhenium heptasulfide from preparation to disposal.
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Caption: Workflow for the safe handling of Rhenium heptasulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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